Cas no 247573-71-3 (2-(BENZYLOXY)-5-(TRIFLUOROMETHYL)PYRIDINE)

• Product Name: 2-(BENZYLOXY)-5-(TRIFLUOROMETHYL)PYRIDINE
• CAS No: 247573-71-3
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• MDL: MFCD02948742
• CID: 854440
• PubChem ID: 17787566
• Update Time: 2025-05-21

2-(BENZYLOXY)-5-(TRIFLUOROMETHYL)PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(BENZYLOXY)-5-(TRIFLUOROMETHYL)PYRIDINE
• 2-phenylmethoxy-5-(trifluoromethyl)pyridine
• CS-0211421
• SCHEMBL8429140
• Pyridine, 2-(phenylmethoxy)-5-(trifluoromethyl)-
• GTCSVNJYAKOGBO-UHFFFAOYSA-N
• 247573-71-3
• AKOS015839455
• BS-22119
• MFCD02948742
• AK-105/40836596
• benzyl 5-(trifluoromethyl)-2-pyridinyl ether
• DTXSID50590981

• MDL： MFCD02948742
• Inchi： 1S/C13H10F3NO/c14-13(15,16)11-6-7-12(17-8-11)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： GTCSVNJYAKOGBO-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 253.07100
• Monoisotopic Mass: 253.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 3.67940

Additional information on 2-(BENZYLOXY)-5-(TRIFLUOROMETHYL)PYRIDINE

Recent Advances in the Study of 2-(BENZYLOXY)-5-(TRIFLUOROMETHYL)PYRIDINE (CAS: 247573-71-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(Benzyloxy)-5-(trifluoromethyl)pyridine (CAS: 247573-71-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its benzyloxy and trifluoromethyl substituents, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of kinase inhibitors. Researchers utilized 2-(Benzyloxy)-5-(trifluoromethyl)pyridine as a core scaffold to design potent and selective inhibitors of protein kinases involved in cancer progression. The trifluoromethyl group was found to enhance both the binding affinity and metabolic stability of the resulting compounds, addressing a common challenge in kinase inhibitor development. The study reported several derivatives with nanomolar activity against specific cancer cell lines, highlighting the compound's potential in targeted cancer therapy.

In antimicrobial research, a recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 247573-71-3 exhibit promising activity against drug-resistant bacterial strains. The electron-withdrawing nature of the trifluoromethyl group was shown to significantly influence the compounds' interactions with bacterial enzymes, particularly those involved in cell wall synthesis. These findings open new avenues for developing antibiotics against multidrug-resistant pathogens, a critical need in modern medicine.

The compound's physicochemical properties have also been the subject of advanced computational studies. Molecular modeling and quantum chemical calculations performed in 2024 provided detailed insights into its electronic structure and reactivity patterns. These computational approaches have enabled more rational design of derivatives, reducing the empirical trial-and-error typically associated with medicinal chemistry optimization. The studies confirmed that the benzyloxy group contributes to favorable lipophilicity, while the trifluoromethyl-pyridine moiety enhances both electronic effects and metabolic stability.

From a synthetic chemistry perspective, recent advancements have improved the scalability and sustainability of producing 2-(Benzyloxy)-5-(trifluoromethyl)pyridine. A 2023 publication in Organic Process Research & Development described a novel catalytic system that increases yield while reducing hazardous byproducts. This development is particularly important as the pharmaceutical industry moves toward greener chemistry practices, making the compound more accessible for large-scale applications.

Looking forward, researchers anticipate that 247573-71-3 will play an increasingly important role in fragment-based drug discovery. Its balanced molecular weight and favorable physicochemical properties make it an ideal starting point for growing molecular complexity in lead optimization programs. Several pharmaceutical companies have included this compound in their screening libraries, recognizing its potential to yield novel chemotypes for challenging biological targets.